Cas no 2309447-14-9 (2-({2-[(Benzyloxy)carbonyl]-4-(3-bromophenyl)-1,2-oxazinan-4-yl}oxy)acetic acid)

• Product Name: 2-({2-[(Benzyloxy)carbonyl]-4-(3-bromophenyl)-1,2-oxazinan-4-yl}oxy)acetic acid
• CAS No: 2309447-14-9
• MF: C₂₀H₂₀BrNO₆
• MW: 450.279905319214
• CID: 5980559
• PubChem ID: 165739485
• Update Time: 2025-05-27

2-({2-[(Benzyloxy)carbonyl]-4-(3-bromophenyl)-1,2-oxazinan-4-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7429433
• 2309447-14-9
• 2-({2-[(benzyloxy)carbonyl]-4-(3-bromophenyl)-1,2-oxazinan-4-yl}oxy)acetic acid
• 2-({2-[(Benzyloxy)carbonyl]-4-(3-bromophenyl)-1,2-oxazinan-4-yl}oxy)acetic acid

• Inchi： 1S/C20H20BrNO6/c21-17-8-4-7-16(11-17)20(27-13-18(23)24)9-10-28-22(14-20)19(25)26-12-15-5-2-1-3-6-15/h1-8,11H,9-10,12-14H2,(H,23,24)
• InChI Key： MOCKLQHIVPMRQD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CN(C(=O)OCC2C=CC=CC=2)OCC1)OCC(=O)O

Computed Properties

• Exact Mass: 449.04740g/mol
• Monoisotopic Mass: 449.04740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 85.3Ų

Additional information on 2-({2-[(Benzyloxy)carbonyl]-4-(3-bromophenyl)-1,2-oxazinan-4-yl}oxy)acetic acid

Comprehensive Overview of 2-({2-[(Benzyloxy)carbonyl]-4-(3-bromophenyl)-1,2-oxazinan-4-yl}oxy)acetic acid (CAS No. 2309447-14-9)

2-({2-[(Benzyloxy)carbonyl]-4-(3-bromophenyl)-1,2-oxazinan-4-yl}oxy)acetic acid (CAS No. 2309447-14-9) is a specialized organic compound with significant potential in pharmaceutical and chemical research. Its complex structure, featuring a benzyloxycarbonyl group, a 3-bromophenyl moiety, and an oxazinan ring, makes it a valuable intermediate for synthesizing novel bioactive molecules. Researchers are increasingly interested in this compound due to its unique structure-activity relationship (SAR) and potential applications in drug discovery.

The compound's CAS No. 2309447-14-9 is a critical identifier for researchers seeking high-purity reagents for medicinal chemistry projects. Its 1,2-oxazinan core is particularly noteworthy, as this heterocyclic scaffold is found in several therapeutic agents targeting inflammation and metabolic disorders. Recent studies highlight the growing demand for custom synthesis of such intermediates, driven by advancements in small-molecule drug development and high-throughput screening technologies.

In the context of green chemistry trends, 2-({2-[(Benzyloxy)carbonyl]-4-(3-bromophenyl)-1,2-oxazinan-4-yl}oxy)acetic acid has garnered attention for its potential as a building block in sustainable synthesis routes. Pharmaceutical companies are exploring its use in catalyzed reactions to reduce waste and improve yield efficiency. This aligns with the industry's shift toward environmentally friendly processes, a topic frequently searched in academic and industrial forums.

The 3-bromophenyl group in this compound offers versatility for further functionalization, making it a hotspot for structure-optimization studies. Chemists often search for brominated intermediates like this to develop targeted therapies, especially in oncology and neurology research. Its carboxylic acid functionality also enables conjugation with other molecules, a feature highly relevant to prodrug design strategies.

Analytical challenges associated with CAS No. 2309447-14-9, such as HPLC purification and spectroscopic characterization, are common discussion points in scientific communities. Researchers frequently inquire about optimal chromatographic conditions or NMR solvent selection for this compound, reflecting its nuanced handling requirements. These technical aspects are crucial for ensuring reproducibility in preclinical studies.

From a commercial perspective, suppliers of 2-({2-[(Benzyloxy)carbonyl]-4-(3-bromophenyl)-1,2-oxazinan-4-yl}oxy)acetic acid emphasize its role in fragment-based drug discovery (FBDD). The fragment's molecular weight and polar surface area make it suitable for hit-to-lead optimization programs. This aligns with frequent search queries about scaffold diversity in modern pharmaceutical pipelines.

Emerging applications in bioconjugation techniques further elevate the importance of this compound. Its oxyacetic acid linker can facilitate attachment to peptide sequences or nanocarriers, addressing popular research themes like targeted drug delivery. Such innovations respond to the increasing demand for precision medicine solutions across therapeutic areas.